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Compound of Interest

Compound Name: Triethyltin chloride
CAS No.: 994-31-0
Cat. No.: B036597
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of triethyltin chloride, a significant organotin
compound utilized in various research and development applications. It details the chemical's
properties, summarizes critical safety data, and outlines protocols for safe handling and
emergency procedures.

Chemical Identification and Properties

Triethyltin chloride, also known as chlorotriethylstannane, is an organotin compound with the
chemical formula (C2Hs)sSnCI.[1][2] It is primarily used as a laboratory chemical.[3]

Table 1: Chemical Identifiers for Triethyltin Chloride
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Table 2: Physicochemical Properties of Triethyltin Chloride
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Safety Data Sheet Summary

Triethyltin chloride is classified as a highly toxic substance. It is fatal if swallowed, inhaled, or
in contact with skin.[3][6][7] It is also very toxic to aquatic life with long-lasting effects.[6][7][8]

Table 3: GHS Hazard Classification
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Table 4: Occupational Exposure Limits

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the high toxicity of triethyltin chloride, strict adherence to safety protocols is mandatory.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b036597?utm_src=pdf-body-href
https://static.cymitquimica.com/products/08/pdf/sds-50-3008.pdf
https://www.benchchem.com/product/b036597?utm_src=pdf-body-href
https://www.benchchem.com/product/b036597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields and a face shield. Use
equipment for eye protection tested and approved under appropriate government standards
such as NIOSH (US) or EN 166 (EU).

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands. Wear protective clothing.

Respiratory Protection: Use only under a chemical fume hood. In case of inadequate
ventilation, wear respiratory protection.[3]

3.2. Handling and Storage

Handling: Wash face, hands, and any exposed skin thoroughly after handling.[8] Do not eat,
drink, or smoke when using this product.[8] Do not get in eyes, on skin, or on clothing.[8] Do
not breathe dust/fume/gas/mist/vapors/spray.[8] Use only outdoors or in a well-ventilated
area.[8] Handle under inert gas.

Storage: Store locked up.[3][8] Store in a well-ventilated place.[8] Keep container tightly
closed.[8]

3.3. First-Aid Measures

o General Advice: Show the safety data sheet to the doctor in attendance. Immediate medical

attention is required.[8]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
[8] Immediately call a POISON CENTER or doctor/physician.[8] If not breathing, give artificial
respiration.[8]

In Case of Skin Contact: Immediately call a POISON CENTER or doctor/physician.[8] Gently
wash with plenty of soap and water.[8] Remove/Take off immediately all contaminated
clothing.[8] Wash contaminated clothing before reuse.[8]
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e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[8] Seek medical advice.[8]

 |If Swallowed: Immediately call a POISON CENTER or doctor/physician.[3][8] Rinse mouth.
[31[8]

3.4. Spill and Disposal Procedures

» Spill: Ensure adequate ventilation. Use personal protective equipment as required. Keep
people away from and upwind of spill/leak. Evacuate personnel to safe areas. Prevent
product from entering drains. Soak up with inert absorbent material. Keep in suitable, closed

containers for disposal.[8]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[8] Chemical
waste generators must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[8]

Visualized Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of
triethyltin chloride in a laboratory setting.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Workflow for the safe handling of triethyltin chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b036597?utm_src=pdf-custom-synthesis
https://www.americanelements.com/triethyltin-chloride-994-31-0
https://ereztech.com/product/triethyltin-chloride-994-31-0/
https://fr.cpachem.com/msds?num=SB38230&dnl=sd_-_Triethyltin_chloride_%5BCAS_994-31-0%5D_%28SB38230%29_%28EU%29.pdf
https://www.scbt.com/p/triethyltin-chloride-994-31-0
https://www.strem.com/product/50-3008
https://static.cymitquimica.com/products/08/pdf/sds-50-3008.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyltin-chloride
https://www.fishersci.com/store/msds?partNumber=AA3960114&productDescription=TRIETHYLTIN+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b036597#triethyltin-chloride-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b036597#triethyltin-chloride-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b036597#triethyltin-chloride-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b036597#triethyltin-chloride-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b036597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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